Cas no 88958-74-1 (2-Heptanone, 3-phenyl-, oxime)
2-Heptanone, 3-phenyl-, oxime structure
Product Name:2-Heptanone, 3-phenyl-, oxime
CAS No:88958-74-1
MF:C13H19NO
MW:205.296063661575
CID:618247
PubChem ID:71320974
Update Time:2025-04-19
2-Heptanone, 3-phenyl-, oxime Chemical and Physical Properties
Names and Identifiers
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- 2-Heptanone, 3-phenyl-, oxime
- N-(3-phenylheptan-2-ylidene)hydroxylamine
- DTXSID00750836
- 88958-74-1
-
- Inchi: 1S/C13H19NO/c1-3-4-10-13(11(2)14-15)12-8-6-5-7-9-12/h5-9,13,15H,3-4,10H2,1-2H3
- InChI Key: QRBXBZKEQIQCEF-UHFFFAOYSA-N
- SMILES: ON=C(C)C(C1C=CC=CC=1)CCCC
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 32.6Ų
2-Heptanone, 3-phenyl-, oxime Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
88958-74-1 (2-Heptanone, 3-phenyl-, oxime) Related Products
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